Cas no 1002-19-3 (3-(3-Amino-3-oxopropyl)disulfanylpropanamide)

• Product Name: 3-(3-Amino-3-oxopropyl)disulfanylpropanamide
• CAS No: 1002-19-3
• MF: C₆H₁₂N₂O₂S₂
• MW: 208.301678657532
• MDL: MFCD00052129
• CID: 183850
• PubChem ID: 160557
• Update Time: 2025-10-30

3-(3-Amino-3-oxopropyl)disulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,3,3'-dithiobis-
• 3-[(3-AMINO-3-OXOPROPYL)DITHIO]PROPANAMIDE
• 3-[(3-amino-3-oxopropyl)disulfanyl]propanamide
• 3,3'-disulfanediylpropanamide
• 3,3'-Dithiodipropionamide
• 3.3'-Dithio-di-propionsaeure-diamid
• 4,5-Dithia-octandisaeure-diamid
• 4,5-dithia-octanedioic acid diamide
• Diaethylsulfid-2.2'-dicarbonsaeure-diamid
• Dithiobispropionimidate
• Propanamide,3,3'-dithiobis
• 3,3''-DITHIODIPROPIONAMIDE
• N,N'-Dithiobis(propanamide)
• 3,3'-Dithiobis(propanimidic acid)
• 3-[(2-carbaMoylethyl)disulfanyl]propanaMide
• 3-(3-azanyl-3-oxo-propyl)disulfanylpropanamide
• 3-(3-amino-3-keto-propyl)disulfanylpropionamide
• Propanamide, 3,3'-dithiobis-
• CS-0034070
• J-511426
• FT-0614803
• SCHEMBL97780
• 3-((3-amino-3-oxopropyl)dithio)propanamide
• DTXSID80143005
• MFCD00052129
• 10D-504
• AKOS002305793
• D94434
• 1002-19-3
• dithiodipropionamide
• 3,3'-disulfanediyldipropanamide
• 3,3'-Dithiobis-Propanamide
• DTXCID4065496
• DB-026025
• 3-(3-Amino-3-oxopropyl)disulfanylpropanamide

• MDL： MFCD00052129
• Inchi： 1S/C6H12N2O2S2/c7-5(9)1-3-11-12-4-2-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)
• InChI Key： GJXCLGKEGAGUQC-UHFFFAOYSA-N
• SMILES： S(CCC(N)=O)SCCC(N)=O

Computed Properties

• Exact Mass: 208.03400
• Monoisotopic Mass: 208.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.78000
• LogP: 1.51920

Additional information on 3-(3-Amino-3-oxopropyl)disulfanylpropanamide

Comprehensive Overview of 3-(3-Amino-3-oxopropyl)disulfanylpropanamide (CAS No. 1002-19-3): Properties, Applications, and Research Insights

3-(3-Amino-3-oxopropyl)disulfanylpropanamide (CAS No. 1002-19-3) is a specialized organic compound featuring a unique disulfide bridge and amide functional groups. This molecular structure endows it with distinctive chemical properties, making it valuable in biochemical research, pharmaceutical development, and material science. The compound's disulfanylpropanamide backbone is particularly noteworthy for its role in redox reactions and protein stabilization, aligning with current trends in bioconjugation and drug delivery systems.

In recent years, the demand for sulfur-containing compounds like 3-(3-Amino-3-oxopropyl)disulfanylpropanamide has surged due to their applications in antioxidant research and peptide synthesis. Researchers frequently explore its potential in modulating cellular oxidative stress, a topic gaining traction in anti-aging and neurodegenerative disease studies. Its amide groups further enhance solubility, a critical factor for bioavailability optimization in drug design.

The compound's CAS No. 1002-19-3 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, especially in GMP-compliant production. This rigor reflects the growing emphasis on quality control in fine chemicals, a priority for industries addressing sustainability and green chemistry principles.

From a synthetic perspective, 3-(3-Amino-3-oxopropyl)disulfanylpropanamide is often synthesized via thiol-disulfide exchange reactions, a method highlighted in click chemistry advancements. Its compatibility with biocompatible polymers has spurred interest in tissue engineering, where controlled release of active agents is paramount. Such applications resonate with searches for smart biomaterials and personalized medicine solutions.

Ongoing studies also investigate its role in enzyme mimetics, particularly for catalase-like activity. This aligns with popular queries about natural antioxidant alternatives and synthetic biology tools. Furthermore, its disulfide bond dynamics are leveraged in stimuli-responsive systems, a hotspot in nanotechnology forums.

In summary, 3-(3-Amino-3-oxopropyl)disulfanylpropanamide (CAS No. 1002-19-3) exemplifies the intersection of structural versatility and functional adaptability. Its relevance spans from basic research to industrial innovation, addressing contemporary challenges in healthcare and advanced materials. As scientific inquiries evolve, this compound remains a focal point for cross-disciplinary breakthroughs.